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Compound of Interest

Compound Name: Triclopyr ester

Cat. No.: B057765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the sensitivity of various species to

Triclopyr Butoxyethyl Ester (TBEE), a common formulation of the selective herbicide Triclopyr.

The data presented is intended to support environmental risk assessments and research into

the toxicological effects of this compound.

Quantitative Toxicity Data
The following table summarizes the acute toxicity of Triclopyr Butoxyethyl Ester (TBEE) across

a range of species. The data is presented as the median lethal concentration (LC50) for aquatic

species and the median lethal dose (LD50) for terrestrial species. Lower values indicate higher

toxicity.
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Species
Category

Species Endpoint
Value (mg/L or
mg/kg)

Reference

Fish

Rainbow Trout

(Oncorhynchus

mykiss)

96-hour LC50 0.74 [1]

Rainbow Trout

(Oncorhynchus

mykiss)

24-hour LC50
0.79 (acid

equivalent)

Rainbow Trout

(Oncorhynchus

mykiss)

6-hour LC50
1.95 (acid

equivalent)
[2]

Rainbow Trout

(Oncorhynchus

mykiss)

1-hour LC50
22.5 (acid

equivalent)
[2]

Chinook Salmon

(Oncorhynchus

tshawytscha)

24-hour LC50
1.76 (acid

equivalent)
[2]

Chinook Salmon

(Oncorhynchus

tshawytscha)

6-hour LC50
4.7 (acid

equivalent)
[2]

Chinook Salmon

(Oncorhynchus

tshawytscha)

1-hour LC50
34.6 (acid

equivalent)
[2]

Aquatic

Invertebrates

Water Flea

(Daphnia magna)

48-hour EC50

(Immobilization)
1.7 - 12

Stream Insect

(Hydropsyche

sp.)

24-hour LC50
4.0 (acid

equivalent)

Stream Insect

(Hydropsyche

sp.)

9-hour LC50
14.9 (acid

equivalent)
[2]
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Stream Insect

(Isonychia sp.)
24-hour LC50

8.8 (acid

equivalent)
[2]

Stream Insect

(Isonychia sp.)
9-hour LC50

37.0 (acid

equivalent)
[2]

Birds

Bobwhite Quail

(Colinus

virginianus)

Dietary LC50 735 - 849

Zebra Finch

(Taeniopygia

guttata)

Oral LD50 1,627 - 2,277 [1]

Mammals
Rat (Rattus

norvegicus)
Oral LD50 830 [1]

Experimental Protocols
The following are detailed methodologies for key experiments cited in this guide, based on

internationally recognized guidelines.

Fish Acute Toxicity Test (Adapted from OECD Guideline
203)
This test determines the median lethal concentration (LC50) of a substance to fish over a 96-

hour period.

Test Organism: Rainbow Trout (Oncorhynchus mykiss).

Test Substance: Triclopyr Butoxyethyl Ester (TBEE).

Test Design: A semi-static test is employed, where the test solutions are renewed every 24

hours. At least five concentrations of TBEE, arranged in a geometric series, and a control

group are used.[3] At least seven fish are used per concentration.[3]

Exposure Conditions:

Duration: 96 hours.[4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.researchgate.net/publication/226728091_Influence_of_exposure_duration_on_the_toxicity_of_triclopyr_ester_to_fish_and_aquatic_insects
https://www.researchgate.net/publication/226728091_Influence_of_exposure_duration_on_the_toxicity_of_triclopyr_ester_to_fish_and_aquatic_insects
http://npic.orst.edu/factsheets/archive/triclotech.pdf
http://npic.orst.edu/factsheets/archive/triclotech.pdf
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.oecd.org/en/publications/2019/06/test-no-203-fish-acute-toxicity-test_g1gh28f5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature: Controlled, species-appropriate.

Light: 12 to 16-hour photoperiod.[5]

Loading: The biomass of fish per volume of test water is kept low to avoid stress.

Procedure:

Prepare stock solutions of TBEE and dilute to the desired test concentrations.

Acclimate the fish to the test conditions for a sufficient period.

Introduce the fish to the test chambers containing the respective concentrations of TBEE.

Observe the fish and record mortalities at 24, 48, 72, and 96 hours.[4]

Data Analysis: The 96-hour LC50 and its 95% confidence limits are calculated using

appropriate statistical methods, such as probit analysis.

Aquatic Invertebrate Acute Immobilization Test (Adapted
from OECD Guideline 202)
This test determines the concentration of a substance that causes immobilization in 50%

(EC50) of Daphnia magna.

Test Organism:Daphnia magna, less than 24 hours old.[6][7]

Test Substance: Triclopyr Butoxyethyl Ester (TBEE).

Test Design: A static test is conducted with at least five geometrically spaced concentrations

of TBEE and a control.[8] Each concentration level has four replicates with five daphnids

each.[9]

Exposure Conditions:

Duration: 48 hours.[6]

Temperature: 20 ± 2 °C.[8]
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Light: A 16-hour light/8-hour dark photoperiod is common.[8]

Procedure:

Young daphnids are exposed to the different concentrations of TBEE in the test medium.

[9]

Observations for immobilization are made at 24 and 48 hours.[6] An individual is

considered immobilized if it cannot swim within 15 seconds after gentle agitation of the

test vessel.[6]

Data Analysis: The 48-hour EC50 for immobilization is calculated with 95% confidence limits.

Avian Dietary Toxicity Test (Adapted from OCSPP
850.2200)
This test evaluates the toxicity of a substance when administered to birds in their diet.

Test Organism: Bobwhite Quail (Colinus virginianus).

Test Substance: Triclopyr Butoxyethyl Ester (TBEE).

Test Design: The test consists of a minimum of five dietary treatment levels of TBEE and a

control group, with 10 birds per group.[10]

Exposure Conditions:

Duration: 5 days of exposure to the treated diet, followed by a 3-day observation period

with an untreated diet.[10][11]

Procedure:

The test substance is mixed into the feed at the specified concentrations.

Birds are provided with the treated feed for 5 consecutive days.

Mortality, signs of toxicity, body weight, and feed consumption are recorded daily.[11]
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Data Analysis: The dietary LC50 is determined, which is the concentration estimated to

cause mortality in 50% of the test birds.

Terrestrial Plant Test: Seedling Emergence and Growth
(Adapted from OECD Guideline 208)
This test assesses the effects of a substance on the emergence and early growth of terrestrial

plants.

Test Organism: Seeds of at least six different plant species, including both monocots and

dicots.[12]

Test Substance: Triclopyr Butoxyethyl Ester (TBEE).

Test Design: The test substance is either incorporated into the soil or sprayed onto the soil

surface at a range of five concentrations, along with an untreated control.[12]

Exposure Conditions:

Duration: 14 to 21 days after 50% of the control seedlings have emerged.[13]

Procedure:

Seeds are planted in soil treated with the test substance.

Seedling emergence is recorded daily.

At the end of the test, shoot height and dry shoot weight are measured. Visual signs of

phytotoxicity, such as chlorosis and necrosis, are also assessed.[14]

Data Analysis: The effective concentration that causes a 50% reduction in a growth

parameter (e.g., biomass), known as the ER50, is calculated. The No Observed Effect

Concentration (NOEC) is also determined.[15]

Visualizations
Triclopyr Mode of Action: Synthetic Auxin Pathway
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Triclopyr acts as a synthetic auxin, mimicking the natural plant hormone indole-3-acetic acid

(IAA).[16][17][18] This leads to uncontrolled and disorganized plant growth, ultimately resulting

in the death of susceptible broadleaf plants.

Plant Cell

Triclopyr Ester Triclopyr AcidHydrolysis Auxin Receptor
(e.g., TIR1/AFB)
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Caption: Triclopyr's synthetic auxin mechanism.

Experimental Workflow for Aquatic Toxicity Testing
The following diagram illustrates the general workflow for conducting acute toxicity tests with

aquatic organisms.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.invasive.org/gist/products/handbook/20.triclopyr.pdf
https://www.acs.org/molecule-of-the-week/archive/t/triclopyr.html
https://npic.orst.edu/factsheets/triclopyrgen.html
https://www.benchchem.com/product/b057765?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Exposure

Data Collection & Analysis

Reporting

Test Organism Culture
(& Acclimation)

Introduce Organisms
to Test Chambers

Prepare Stock Solution
of Triclopyr Ester

Prepare Test
Concentrations

Incubate under
Controlled Conditions

Record Mortality/
Immobilization

Statistical Analysis
(LC50/EC50 Calculation)

Generate Final Report

Click to download full resolution via product page

Caption: General workflow for aquatic toxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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